Ammonium

• IUPAC Name: azanium
• InChI: InChI=1S/H3N/h1H3/p+1
• InChI Key: QGZKDVFQNNGYKY-UHFFFAOYSA-O
• Canonical SMILES: [NH4+]
• Molecular Formula: H4N+
• DSSTOX Substance ID: DTXSID5043974
• Molecular Weight: 18.039 g/mol
• Solubility: 10.2 mg/mL at 20 °C
• CAS No.: 14798-03-9, 15194-15-7, 92075-50-8

Description

Ammonium ion is a polyatomic cation with the chemical formula NH₄⁺. It is formed by the protonation of ammonia (NH₃), where a hydrogen ion (H⁺) is added to ammonia. This ion is a key player in various biological and chemical processes and is commonly found in many compounds, including this compound salts .

Preparation Methods

Synthetic Routes and Reaction Conditions

Ammonium ion can be synthesized through the reaction of ammonia with acids. For example, when ammonia reacts with hydrochloric acid, this compound chloride is formed: [ \text{NH}_3 + \text{HCl} \rightarrow \text{NH}_4\text{Cl} ]

Industrial Production Methods

Industrially, this compound ion is produced by combining ammonia with hydrogen chloride gas or hydrochloric acid in aqueous solutions. This method is widely used to produce this compound chloride, which is a common this compound salt .

Chemical Reactions Analysis

Types of Reactions

Ammonium ion undergoes various chemical reactions, including:

Oxidation: this compound ion can be oxidized to form nitrogen gas and water.

Reduction: It can be reduced to form ammonia.

Substitution: this compound ion can participate in substitution reactions to form different this compound salts.

Common Reagents and Conditions

Oxidation: In the presence of strong oxidizing agents like potassium permanganate, this compound ion can be oxidized.

Reduction: Reducing agents such as lithium aluminum hydride can reduce this compound ion to ammonia.

Substitution: this compound ion reacts with various acids to form corresponding this compound salts.

Major Products

Oxidation: Nitrogen gas and water.

Reduction: Ammonia.

Substitution: This compound salts like this compound chloride, this compound sulfate, etc.

Scientific Research Applications

Ammonium ion has a wide range of applications in scientific research:

Chemistry: Used in the synthesis of various compounds and as a reagent in analytical chemistry.

Biology: Plays a crucial role in nitrogen metabolism in plants and animals.

Medicine: Used in pharmaceuticals, particularly in expectorants and diuretics.

Industry: Employed in fertilizers, cleaning agents, and as a refrigerant

Mechanism of Action

Ammonium ion exerts its effects through various mechanisms:

Acid-Base Balance: In the human body, this compound ion helps maintain acid-base balance by acting as a buffer.

Nitrogen Metabolism: In plants, this compound ion is a key nitrogen source, taken up by roots and assimilated into amino acids and other nitrogenous compounds

Comparison with Similar Compounds

Similar Compounds

Ammonia (NH₃): A gas that can be protonated to form ammonium ion.

Potassium Ion (K⁺): Chemically behaves similarly to this compound ion due to its similar size.

Uniqueness

This compound Ion vs. Ammonia: this compound ion is the protonated form of ammonia and is more stable in aqueous solutions.

This compound Ion vs. Potassium Ion: While both ions are similar in size and behavior, this compound ion is unique in its ability to participate in nitrogen metabolism and acid-base balance.

Biological Activity

Ammonium, represented chemically as $\text{NH}_4^+$, plays a crucial role in various biological processes across different organisms. Its biological activity is primarily linked to its function as a nitrogen source, its role in metabolic pathways, and its antimicrobial properties. This article explores the biological activity of this compound compounds, particularly focusing on novel this compound salts and their applications in antimicrobial and antioxidant activities.

1. This compound Transport Mechanisms

The transport of this compound across cellular membranes is facilitated by proteins from the Amt/Mep/Rh superfamily. These transporters are essential for maintaining nitrogen balance in cells and mitigating ammonia toxicity. The exchange of this compound is critical for various physiological processes, including:

• Selective Transport : this compound transporters facilitate the movement of $\text{NH}_4^+$ and ammonia ($\text{NH}_3$) across membranes.
• pH Regulation : The uptake of this compound can influence intracellular pH levels due to its weak acid properties, affecting cellular metabolism and function .

2. Antimicrobial Activity of this compound Salts

Recent studies have highlighted the antimicrobial potential of novel this compound salts. A series of twenty-three multifunctional this compound salts were synthesized and tested for their biological activity. Key findings include:

• Microbial Inhibition : The compounds exhibited significant antimicrobial activity against various pathogens, including:
  • Staphylococcus aureus
  • Escherichia coli
  • Candida albicans

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.70 μM
Escherichia coli	0.70 μM
Candida albicans	0.70 μM

• Antioxidant Properties : The most active compounds demonstrated antioxidant activity at concentrations of 0.25 and 0.50 mM without exhibiting cytotoxic effects on human cell lines (WI-38 and Chang liver) at concentrations up to 11.3 μM .

3.1 Eutrophic Estuary Studies

A study conducted in the Jiulong River Estuary revealed insights into the biological transformation of this compound and urea under eutrophic conditions:

• Oxidation Dynamics : The study utilized $^{15}N$ isotope tracer techniques to assess the uptake and oxidation rates of this compound compared to urea.
• Findings : Results indicated that ammonia oxidation predominated over urea oxidation, especially in dark conditions, highlighting the preference of microorganisms for this compound as a nitrogen source .

3.2 Quaternary this compound Salts

Quaternary this compound salts (QAS) have been extensively studied for their broad-spectrum biological activities:

• Biocidal Effects : QAS exhibit algistatic, bacteriostatic, and fungistatic properties, making them valuable in agricultural and pharmaceutical applications.
• Mechanism of Action : Their efficacy is attributed to their ability to disrupt microbial cell membranes, leading to cell lysis and death .

4. Conclusion

This compound compounds, particularly novel this compound salts, demonstrate significant biological activity with potential applications in antimicrobial therapies and antioxidant treatments. Ongoing research into their mechanisms of action and broader ecological impacts will further elucidate their roles in both health and environmental contexts.